Cas no 1257535-02-6 (3-Bromo-4-fluoro-2-hydroxybenzonitrile)

• Product Name: 3-Bromo-4-fluoro-2-hydroxybenzonitrile
• CAS No: 1257535-02-6
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• MDL: MFCD18071065
• CID: 4582681
• PubChem ID: 53395661
• Update Time: 2024-03-01

3-Bromo-4-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-fluorophenol
• 3-Bromo-4-fluoro-2-hydroxybenzonitrile

• MDL： MFCD18071065
• Inchi： 1S/C7H3BrFNO/c8-6-5(9)2-1-4(3-10)7(6)11/h1-2,11H
• InChI Key： YURVCKKUYLNAFP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(F)C(Br)=C1O

Computed Properties

• Exact Mass: 214.93820g/mol
• Monoisotopic Mass: 214.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles